N-(1,3-benzodioxol-5-ylmethyl)-2-(2-methylphenoxy)propanamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-(2-methylphenoxy)propanamide
• InChI: InChI=1S/C18H19NO4/c1-12-5-3-4-6-15(12)23-13(2)18(20)19-10-14-7-8-16-17(9-14)22-11-21-16/h3-9,13H,10-11H2,1-2H3,(H,19,20)
• InChI Key: NBHXTJGLTDNYLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OC(C)C(=O)NCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-(2-methylphenoxy)propanamide is an organic compound that features a benzodioxole ring and a methylphenoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-2-(2-methylphenoxy)propanamide typically involves the following steps:

Formation of the Benzodioxole Ring: The benzodioxole ring can be synthesized from catechol and formaldehyde under acidic conditions.

Attachment of the Benzodioxole Ring to the Propanamide Backbone: This step involves the reaction of the benzodioxole derivative with a suitable propanamide precursor, often using a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC).

Introduction of the Methylphenoxy Group: The final step involves the reaction of the intermediate with 2-methylphenol under basic conditions to form the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to maximize yield and purity. This could include the use of continuous flow reactors, high-throughput screening of reaction conditions, and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(1,3-benzodioxol-5-ylmethyl)-2-(2-methylphenoxy)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the benzodioxole ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzodioxole derivatives.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-2-(2-methylphenoxy)propanamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structural features.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-2-(2-methylphenoxy)propanamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(1,3-benzodioxol-5-ylmethyl)-2-(2-methylphenoxy)acetamide
• N-(1,3-benzodioxol-5-ylmethyl)-2-(2-methylphenoxy)butanamide

Uniqueness

N-(1,3-benzodioxol-5-ylmethyl)-2-(2-methylphenoxy)propanamide is unique due to its specific combination of a benzodioxole ring and a methylphenoxy group attached to a propanamide backbone. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various applications.